![molecular formula C18H15F3N4O B426014 2-Methyl-5-[4-(propan-2-yloxy)phenyl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile](/img/structure/B426014.png)
2-Methyl-5-[4-(propan-2-yloxy)phenyl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
Overview
Description
2-Methyl-5-[4-(propan-2-yloxy)phenyl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile is a complex organic compound that belongs to the pyrazolo[1,5-a]pyrimidine family This compound is characterized by its unique structure, which includes an isopropoxyphenyl group, a trifluoromethyl group, and a carbonitrile group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Methyl-5-[4-(propan-2-yloxy)phenyl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the condensation of 5-amino-1H-pyrazole-4-carboxylate with 4,4,4-trifluoro-1-(4-isopropoxyphenyl)butane-1,3-dione . This reaction is followed by cyclization and subsequent functional group modifications to introduce the desired substituents.
Industrial Production Methods
Industrial production of this compound may involve optimization of the synthetic route to improve yield and scalability. Techniques such as microwave-assisted synthesis and transition metal-catalyzed cross-coupling reactions can be employed to enhance the efficiency of the process .
Chemical Reactions Analysis
Types of Reactions
2-Methyl-5-[4-(propan-2-yloxy)phenyl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents to introduce additional functional groups.
Reduction: Reduction reactions can be performed to
Properties
Molecular Formula |
C18H15F3N4O |
|---|---|
Molecular Weight |
360.3g/mol |
IUPAC Name |
2-methyl-5-(4-propan-2-yloxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
InChI |
InChI=1S/C18H15F3N4O/c1-10(2)26-13-6-4-12(5-7-13)15-8-16(18(19,20)21)25-17(23-15)14(9-22)11(3)24-25/h4-8,10H,1-3H3 |
InChI Key |
HTDFWDZWUYIBKB-UHFFFAOYSA-N |
SMILES |
CC1=NN2C(=CC(=NC2=C1C#N)C3=CC=C(C=C3)OC(C)C)C(F)(F)F |
Canonical SMILES |
CC1=NN2C(=CC(=NC2=C1C#N)C3=CC=C(C=C3)OC(C)C)C(F)(F)F |
Origin of Product |
United States |
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